Cas no 1805155-22-9 (Ethyl 2-chloro-6-cyano-4-hydroxybenzoate)

• Product Name: Ethyl 2-chloro-6-cyano-4-hydroxybenzoate
• CAS No: 1805155-22-9
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4947818
• Update Time: 2025-05-24

Ethyl 2-chloro-6-cyano-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-cyano-4-hydroxybenzoate

• Inchi： 1S/C10H8ClNO3/c1-2-15-10(14)9-6(5-12)3-7(13)4-8(9)11/h3-4,13H,2H2,1H3
• InChI Key： BYXJMRUGEXJPLS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C#N)=C1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-chloro-6-cyano-4-hydroxybenzoate

Recent Advances in the Study of Ethyl 2-chloro-6-cyano-4-hydroxybenzoate (CAS: 1805155-22-9)

Ethyl 2-chloro-6-cyano-4-hydroxybenzoate (CAS: 1805155-22-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of Ethyl 2-chloro-6-cyano-4-hydroxybenzoate is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modulate their activity with high specificity is a major focus of current research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against a range of tyrosine kinases, with promising selectivity profiles. The study highlighted the compound's unique structural features, which contribute to its binding affinity and specificity.

In addition to its applications in kinase inhibition, Ethyl 2-chloro-6-cyano-4-hydroxybenzoate has been investigated for its potential as a building block in the synthesis of antimicrobial agents. A recent preprint article on bioRxiv reported the successful incorporation of this compound into a series of novel antibiotics targeting drug-resistant bacterial strains. The researchers noted that the chloro and cyano functional groups play a crucial role in enhancing the compounds' interaction with bacterial enzymes, leading to improved efficacy.

The synthetic pathways for Ethyl 2-chloro-6-cyano-4-hydroxybenzoate have also been a subject of optimization. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing green chemistry principles. This advancement is particularly significant for industrial applications, where efficient and sustainable synthesis methods are highly sought after.

Despite these promising developments, challenges remain in the full characterization of Ethyl 2-chloro-6-cyano-4-hydroxybenzoate's pharmacokinetic and toxicological profiles. Ongoing research is focused on addressing these gaps, with preliminary data suggesting favorable bioavailability and low toxicity in animal models. Further studies are needed to validate these findings and explore the compound's potential in clinical settings.

In conclusion, Ethyl 2-chloro-6-cyano-4-hydroxybenzoate (CAS: 1805155-22-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in kinase inhibition and antimicrobial agent synthesis, coupled with advances in synthetic methodologies, underscore its importance in the development of new therapeutic agents. Future research will likely continue to uncover new uses and optimize its properties for broader applications.